Cas no 1007578-83-7 (3-Bromo-5-(trifluoromethyl)benzamide)

• Product Name: 3-Bromo-5-(trifluoromethyl)benzamide
• CAS No: 1007578-83-7
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• CID: 2106056
• Update Time: 2025-10-30

3-Bromo-5-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(trifluoromethyl)benzamide
• NYCJLKMTNDLDGK-UHFFFAOYSA-N
• 3-bromo-5-trifluoromethyl-benzamide
• 3-Bromo-5-(trifluoromethyl)benzamide

• Inchi： 1S/C8H5BrF3NO/c9-6-2-4(7(13)14)1-5(3-6)8(10,11)12/h1-3H,(H2,13,14)
• InChI Key： NYCJLKMTNDLDGK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N)=O)C=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Bromo-5-(trifluoromethyl)benzamide

Comprehensive Overview of 3-Bromo-5-(trifluoromethyl)benzamide (CAS No. 1007578-83-7)

3-Bromo-5-(trifluoromethyl)benzamide, with the CAS registry number 1007578-83-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both bromo and trifluoromethyl groups on the benzene ring enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for halogenated benzamides like 3-Bromo-5-(trifluoromethyl)benzamide has surged due to their role in developing small-molecule inhibitors and bioactive compounds. Researchers are particularly interested in its potential applications in medicinal chemistry, where it serves as a building block for designing kinase inhibitors and antimicrobial agents. The compound's unique structural features, including the electron-withdrawing trifluoromethyl group, contribute to its stability and bioavailability, which are critical factors in drug development.

From a synthetic perspective, 3-Bromo-5-(trifluoromethyl)benzamide is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to introduce aromatic bromine into target molecules. These reactions are pivotal in creating heterocyclic compounds, which are widely used in pharmaceutical intermediates. The compound's compatibility with modern green chemistry protocols, including catalytic processes and solvent-free reactions, aligns with the industry's shift toward sustainable practices.

Another area of interest is the compound's potential role in agrochemical research. The trifluoromethyl group is a common motif in pesticides and herbicides, owing to its ability to enhance lipophilicity and metabolic stability. As the global focus on crop protection and sustainable agriculture intensifies, 3-Bromo-5-(trifluoromethyl)benzamide could emerge as a key intermediate for developing next-generation agrochemicals with improved efficacy and environmental safety.

For researchers and manufacturers, sourcing high-quality 3-Bromo-5-(trifluoromethyl)benzamide (CAS 1007578-83-7) is essential. The compound's purity and stability are critical for ensuring reproducible results in organic synthesis and drug discovery. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are typically employed to verify its structural integrity and confirm the absence of impurities.

In conclusion, 3-Bromo-5-(trifluoromethyl)benzamide (CAS 1007578-83-7) represents a promising compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and compatibility with modern synthetic methodologies make it a valuable asset for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in addressing contemporary challenges in healthcare and sustainable development.